2-(1-(Pyridin-4-yl)ethyl)-1,2,3,4-tetrahydroisoquinoline
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Overview
Description
The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine .
Synthesis Analysis
While specific synthesis methods for “2-(1-(Pyridin-4-yl)ethyl)-1,2,3,4-tetrahydroisoquinoline” were not found, similar compounds have been synthesized from α-bromoketones and 2-aminopyridines . Another method involved the use of spectroscopic methods like FT-IR, NMR (1H and 13C), and mass spectroscopy .Molecular Structure Analysis
The molecular structure of similar compounds was elucidated using classical molecular simulation methods . These methods were used to describe the arrangement of intercalated molecules within a layered structure .Chemical Reactions Analysis
The reaction of similar compounds has been studied. For example, 4-cyanopyridine reacted with tertiary aliphatic amines photocatalyzed by a certain iridium(III) complex. The reactions led to arylation of the α-C–H bond of the amine to form the corresponding pyridin-4-yl derivatives along with unsubstituted pyridine .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds include a density of 1.0±0.1 g/cm3, boiling point of 221.1±15.0 °C at 760 mmHg, and a flash point of 108.2±7.4 °C .Scientific Research Applications
- THIQ derivatives have been investigated for their potential as neuroprotective agents . Researchers explore their ability to modulate neurotransmitter systems, particularly dopamine and serotonin receptors, which could have implications for treating neurodegenerative diseases .
- Additionally, THIQ analogs have shown promise as antipsychotic agents . Their interaction with dopamine D2 receptors has been studied, aiming to improve existing antipsychotic drugs or develop novel ones .
- THIQ-based ligands have been employed in coordination chemistry . For instance, 2,2′:6′,2″-terpyridine (tpy) and its derivatives, including THIQ analogs, serve as tridentate ligands in the synthesis of coordination compounds. These complexes find applications in catalysis and materials science .
- The conformational behavior of THIQ derivatives, influenced by the position of nitrogen atoms in the pyridine rings and the arrangement of ethylene bridges, has been studied to understand their reactivity and complex formation in solution .
- Researchers explore THIQ-based materials for their supramolecular properties. By varying the substitution pattern on the tpy scaffold, they can design functional materials with tailored properties .
- Beyond coordination complexes, there is growing interest in the biological properties of free THIQ ligands . These ligands are being tested for their anticancer activity, highlighting their potential as therapeutic agents .
- Selenium, an essential micronutrient, is incorporated into THIQ derivatives (e.g., diselenides). These compounds exhibit unique chemical and biological properties, making them valuable in synthetic transformations and drug discovery .
- Some THIQ derivatives have demonstrated better anti-fibrosis activity than existing drugs. For example, compounds like ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate exhibit promising effects on fibrotic cells .
- THIQ-based compounds have been characterized using techniques such as FT-IR, Raman, NMR, and UV-Vis spectroscopy. Their emission properties have also been investigated .
Medicinal Chemistry and Drug Development
Catalysis and Organic Synthesis
Supramolecular Chemistry
Biological and Pharmacological Studies
Anti-Fibrotic Activity
Materials Science and Luminescence Properties
Safety and Hazards
properties
IUPAC Name |
2-(1-pyridin-4-ylethyl)-3,4-dihydro-1H-isoquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2/c1-13(14-6-9-17-10-7-14)18-11-8-15-4-2-3-5-16(15)12-18/h2-7,9-10,13H,8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNSGIKDVOFPJOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NC=C1)N2CCC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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